Cas no 75060-25-2 (3-Trehalosamine)

3-Trehalosamine structure
3-Trehalosamine structure
Product Name:3-Trehalosamine
CAS No:75060-25-2
MF:C12H23NO10
MW:341.311724901199
CID:981165
PubChem ID:194651
Update Time:2024-03-01

3-Trehalosamine Chemical and Physical Properties

Names and Identifiers

    • 3-trehalosamine
    • alpha-D-Glucopyranoside, alpha-D-glucopyranosyl 3-amino-3-deoxy-
    • hexopyranosyl 3-amino-3-deoxyhexopyranoside
    • 3-Amino-3-deoxy-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
    • 75060-25-2
    • DTXSID90996564
    • (2R,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 3-Trehalosamine
    • Inchi: 1S/C12H23NO10/c13-5-6(16)3(1-14)21-11(8(5)18)23-12-10(20)9(19)7(17)4(2-15)22-12/h3-12,14-20H,1-2,13H2/t3-,4-,5+,6-,7-,8-,9+,10-,11-,12-/m1/s1
    • InChI Key: OHNBYBTUSOVUMK-PNKJYEMWSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O

Computed Properties

  • Exact Mass: 341.13219593g/mol
  • Monoisotopic Mass: 341.13219593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 195
  • XLogP3: -4.4
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.